2-[4-(2-Furylcarbonyl)piperazinyl]-1-phenothiazin-10-ylethan-1-one

Specification

• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 2-[4-(furan-2-carbonyl)piperazin-1-yl]-1-phenothiazin-10-ylethanone
• Standard InChI: InChI=1S/C23H21N3O3S/c27-22(16-24-11-13-25(14-12-24)23(28)19-8-5-15-29-19)26-17-6-1-3-9-20(17)30-21-10-4-2-7-18(21)26/h1-10,15H,11-14,16H2
• Standard InChI Key: HQRNETWDCOMJEV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42)C(=O)C5=CC=CO5

Introduction

Chemical Formula and Molecular Weight

The chemical formula for 2-[4-(2-Furylcarbonyl)piperazinyl]-1-phenothiazin-10-ylethan-1-one can be deduced from its name, but specific molecular weight and formula details are not available in the provided sources. Generally, compounds of this nature have a complex structure that includes a phenothiazine backbone, a piperazine ring, and a furylcarbonyl group.

Structural Components

• Phenothiazine: This is a class of compounds known for their antipsychotic and antiemetic properties. They are used in the treatment of schizophrenia and other psychiatric disorders.

• Piperazine: Often used in pharmaceuticals for its ability to form stable complexes with other molecules, enhancing bioavailability and efficacy.

• Furylcarbonyl Group: This group is known for its presence in compounds with various biological activities, including antimicrobial and antifungal properties.

Potential Biological Activities

While specific data on 2-[4-(2-Furylcarbonyl)piperazinyl]-1-phenothiazin-10-ylethan-1-one is not available, compounds with similar structures often exhibit:

• Antipsychotic Activity: Phenothiazine derivatives are known to act as dopaminergic antagonists, which can be beneficial in treating schizophrenia.

• Antimicrobial Activity: The presence of a furylcarbonyl group might confer antimicrobial properties, as seen in other compounds with similar functional groups.

Synthesis and Chemical Reactions